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Introduction
Glycine Cresol Red is a complexometric indicator that facilitates the quantitative analysis of

various metal ions. This indicator forms colored complexes with specific metal ions, enabling

their determination through spectrophotometry and, in some cases, visual titration. This

document provides detailed application notes and protocols for the use of Glycine Cresol Red
in the determination of metal ions, with a primary focus on the spectrophotometric analysis of

trivalent metal ions such as Aluminum (Al³⁺), Gallium (Ga³⁺), and Indium (In³⁺).[1] The

underlying principle involves the formation of a stable, colored complex between the metal ion

and the Glycine Cresol Red indicator, where the intensity of the color is directly proportional to

the concentration of the metal ion.

Principle of the Method
The Glycine Cresol Red method for metal ion determination is based on the principles of

complexometry. Glycine Cresol Red, a derivative of cresol red and the amino acid glycine,

acts as a ligand that binds with metal ions to form a coordination complex. This complex

formation is accompanied by a distinct color change, which can be quantified using a

spectrophotometer at a specific wavelength.

The general reaction can be represented as:
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Mⁿ⁺ (metal ion) + GCR (Glycine Cresol Red) → [M(GCR)]ⁿ⁺ (colored complex)

The stability and stoichiometry of the metal-indicator complex are crucial for accurate

quantification and are influenced by factors such as pH, temperature, and the presence of

interfering ions.

Applications
The primary application of the Glycine Cresol Red method is in the quantitative determination

of trivalent metal ions. It has been specifically noted for its utility with:

Aluminum (Al³⁺)

Gallium (Ga³⁺)

Indium (In³⁺)[1]

While its use as a visual indicator in the complexometric titration of aluminum with EDTA has

been mentioned, detailed protocols are less common than those for spectrophotometric

analysis. The spectrophotometric approach offers high sensitivity and is suitable for

determining low concentrations of these metal ions in various samples.

Quantitative Data Summary
The following table summarizes key quantitative parameters associated with the Glycine
Cresol Red method for metal ion determination. Please note that specific values can vary

based on experimental conditions.
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Metal Ion Method Optimal pH
Wavelength
(λmax)

Molar
Absorptivity
(ε)

Al³⁺
Spectrophotomet

ry
4.5 - 5.5 ~550 nm

Not explicitly

found

Ga³⁺
Spectrophotomet

ry
3.0 - 4.0 ~540 nm

Not explicitly

found

In³⁺
Spectrophotomet

ry
4.0 - 5.0 ~545 nm

Not explicitly

found

Note: The exact optimal pH and λmax may require experimental optimization.

Experimental Protocols
Preparation of Reagents

Standard Metal Ion Solution (e.g., 1000 ppm Al³⁺):

Dissolve a precisely weighed amount of high-purity aluminum wire or salt (e.g., AlCl₃) in a

minimal amount of dilute acid (e.g., HCl) and dilute to a known volume with deionized

water.

Glycine Cresol Red Indicator Solution (0.1% w/v):

Dissolve 0.1 g of Glycine Cresol Red in 100 mL of deionized water. Gentle warming may

be required to aid dissolution. The solution should be stored in a dark bottle.

Buffer Solution (e.g., Acetate Buffer, pH 4.8):

Prepare by mixing appropriate volumes of 0.2 M acetic acid and 0.2 M sodium acetate

solutions. Adjust the pH to the desired value using a pH meter.

EDTA Solution (for titration, if applicable):

Prepare a standard solution of ethylenediaminetetraacetic acid (EDTA) of a known

concentration (e.g., 0.01 M).
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Protocol 1: Spectrophotometric Determination of
Aluminum (Al³⁺)
This protocol outlines the steps for creating a calibration curve and determining the

concentration of an unknown aluminum sample.

Preparation of Calibration Standards:

From the 1000 ppm standard Al³⁺ solution, prepare a series of working standards with

concentrations ranging from approximately 0.1 to 5.0 ppm by serial dilution with deionized

water.

Color Development:

Into a series of 25 mL volumetric flasks, pipette 5.0 mL of each working standard and a

blank (deionized water).

To each flask, add 2.0 mL of the acetate buffer solution (pH 4.8).

Add 1.0 mL of the 0.1% Glycine Cresol Red indicator solution.

Dilute to the mark with deionized water and mix thoroughly.

Allow the solutions to stand for a specified time (e.g., 15 minutes) for full-color

development.

Spectrophotometric Measurement:

Set the spectrophotometer to the predetermined λmax for the Al-GCR complex

(approximately 550 nm).

Zero the instrument using the blank solution.

Measure the absorbance of each standard.

Calibration Curve:

Plot a graph of absorbance versus the concentration of the aluminum standards.
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The plot should be linear and pass through the origin.

Analysis of Unknown Sample:

Take a known volume of the unknown sample and follow the same color development

procedure as for the standards.

Measure the absorbance of the unknown sample.

Determine the concentration of aluminum in the unknown sample by interpolating its

absorbance on the calibration curve.
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Caption: Workflow for the spectrophotometric determination of metal ions.

Logical Relationship in Complexometric Titration
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Caption: Principle of a complexometric titration with a metal indicator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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